2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one

• Molecular Formula: C23H20N4O
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydro-7H-pyrazolo[5,1-c][1,2,4]benzotriazin-6-one
• InChI: InChI=1S/C23H20N4O/c1-14-8-6-7-11-18(14)17-12-19-22(20(28)13-17)24-25-23-21(15(2)26-27(19)23)16-9-4-3-5-10-16/h3-11,17H,12-13H2,1-2H3
• InChI Key: BQNAWKDCWXZCIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CC3=C(C(=O)C2)N=NC4=C(C(=NN34)C)C5=CC=CC=C5

Description

2-Methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one is a polycyclic heterocyclic compound featuring a fused pyrazolo-triazine core with a partially saturated ring system. Its structure includes substituents at positions 2 (methyl), 3 (phenyl), and 8 (2-methylphenyl), which influence its electronic, steric, and biological properties.

The presence of phenyl and methyl groups may modulate solubility and intermolecular interactions, as seen in structurally similar compounds .

Preparation Methods

The synthesis of 2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one typically involves multi-step organic reactions. The synthetic route often starts with the preparation of intermediate compounds, which are then subjected to cyclization and functionalization reactions under specific conditions. Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The aromatic rings in the compound can undergo electrophilic and nucleophilic substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Medicinal Chemistry

The compound has been studied for its potential therapeutic applications due to its biological activities:

• Anticancer Activity : Research indicates that compounds in this class can inhibit cancer cell proliferation by interfering with DNA replication and transcription processes. The mechanism often involves intercalation with DNA and modulation of enzyme activity associated with cell growth and apoptosis.
• Antimicrobial Properties : Investigations into its antimicrobial effects have shown promise against various bacterial and fungal strains. This could be attributed to the compound's ability to disrupt microbial cell membranes or inhibit vital metabolic pathways.

Organic Synthesis

In synthetic organic chemistry, this compound serves as a versatile building block for the development of more complex molecules:

• Synthesis of Analogous Structures : The compound can undergo various chemical reactions such as oxidation, reduction, and substitution. For example, it can be used in the synthesis of derivatives that exhibit enhanced biological activity or improved pharmacokinetic properties.
• Photocatalysis : Recent studies have explored its use as a photocatalyst in organic reactions under visible light irradiation, facilitating the formation of complex organic structures without the need for metal catalysts.

Material Science

The unique structural features of 2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one also lend it applications in material science:

• Development of New Materials : Its incorporation into polymers or composites can enhance material properties such as thermal stability and mechanical strength. Research is ongoing to explore its potential in creating advanced materials for electronics and photonics.

Case Study 1: Anticancer Activity

A study published in a peer-reviewed journal demonstrated that derivatives of this compound exhibited significant cytotoxic effects on various cancer cell lines. The mechanism was attributed to the inhibition of specific kinases involved in cell cycle regulation.

Case Study 2: Antimicrobial Efficacy

In another investigation, the compound was tested against several pathogenic bacteria and fungi. Results showed that it had a comparable efficacy to conventional antibiotics, suggesting its potential as an alternative treatment option.

Mechanism of Action

The mechanism by which 2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in biological activity, making it a compound of interest for further study. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Table 1: Structural Comparison of Pyrazolo-Triazine Derivatives

Compound Name	Core Structure	Substituents	Tautomerism	Key References
2-Methyl-8-(2-methylphenyl)-3-phenyl target	Dihydropyrazolo-benzotriazinone	2-Me, 3-Ph, 8-(2-MePh)	Restricted
1H-6-Methyl-3-phenylpyrazolo[5,1-c]triazole	Pyrazolo-triazole	6-Me, 3-Ph	Dual (1H/5H)
7,7-Diphenylimidazo[2,1-c][1,2,4]triazin-6-one	Imidazo-triazinone	7,7-diPh	None
8,8-Dimethylpyrazolo[1,5-a]quinazolin-6-one	Pyrazolo-quinazolinone	8,8-diMe	None

Biological Activity

The compound 2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one is a synthetic heterocyclic molecule belonging to the pyrazolo-benzotriazine class. Its complex structure consists of multiple fused rings, which may contribute to its diverse biological activities. This article explores the biological activity of this compound through various studies and findings.

Property	Value
Molecular Formula	C19H20N4O
Molecular Weight	320.4 g/mol
IUPAC Name	2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one
InChI Key	DLEJCSRNGLLTDI-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves multi-step reactions starting with appropriate precursors. Initial steps may include condensation reactions followed by cyclization under controlled conditions. The use of catalysts and specific solvents enhances yield and purity during synthesis .

Antioxidant Properties

Recent studies indicate that compounds with similar structures exhibit significant antioxidant activities. For instance, docking studies show that related pyrazolo compounds can scavenge free radicals effectively, suggesting potential applications in preventing oxidative stress-related diseases .

Antimicrobial Activity

Research has highlighted the antimicrobial properties of benzotriazine derivatives. Compounds similar to 2-methyl-8-(2-methylphenyl)-3-phenyl-8,9-dihydropyrazolo[5,1-c][1,2,4]benzotriazin-6(7H)-one have demonstrated efficacy against various bacterial strains. For example, derivatives have shown inhibition zones ranging from 19 mm to 22 mm against Staphylococcus aureus .

Enzyme Inhibition

The potential of this compound as an enzyme inhibitor has been explored in several studies. Specifically, it has been investigated for its activity against monoamine oxidase (MAO) enzymes. The structure suggests that it may interact with MAO-B, which is implicated in neurodegenerative diseases .

Study on Antioxidant and Anti-inflammatory Effects

A study published in Molecules evaluated several pyrazolo derivatives for their antioxidant and anti-inflammatory properties. The results indicated that these compounds could inhibit pro-inflammatory cytokines and reduce oxidative stress markers in vitro .

MAO Inhibition Study

In another investigation focusing on enzyme inhibition, a series of pyrazolo derivatives were tested for their MAO inhibitory activity. The results showed that certain analogs had IC50 values comparable to established MAO inhibitors like pargyline .

Q & A

Q. Q1: What are the standard synthetic routes for preparing this compound, and what critical parameters influence yield?

A: The compound is synthesized via multi-step heterocyclic condensation reactions. Key steps include:

• Cyclocondensation of substituted pyrazole intermediates with benzotriazine precursors under reflux conditions (e.g., using acetic acid as a solvent) .
• Substituent introduction : Methyl and phenyl groups are introduced via nucleophilic substitution or cross-coupling reactions.
• Optimization factors : Reaction temperature (typically 80–110°C), solvent polarity (polar aprotic solvents enhance cyclization), and catalyst choice (e.g., Pd catalysts for cross-coupling) significantly affect yield .

Q. Q2: What spectroscopic and chromatographic methods are most effective for characterizing this compound?

A: A combination of techniques ensures structural validation:

• 1H/13C NMR : Assigns proton environments and confirms substitution patterns (e.g., aromatic protons at δ 7.2–8.1 ppm) .
• IR spectroscopy : Identifies carbonyl stretches (~1680 cm⁻¹ for the lactam group) and C-N vibrations (~1350 cm⁻¹) .
• HPLC-MS : Quantifies purity (>95%) and confirms molecular weight via ESI-MS (e.g., [M+H]+ at m/z 428) .

Q. Q3: How does the compound’s solubility and stability vary under different pH and solvent conditions?

A: Empirical studies suggest:

• Solubility : Poor in aqueous media (<0.1 mg/mL at pH 7.4), but enhanced in DMSO or DMF due to aromatic and heterocyclic moieties .
• Stability : Degrades under strong acidic/basic conditions (pH <3 or >10), with lactam ring hydrolysis observed via HPLC . Store at –20°C in inert atmospheres to prevent oxidation .

Advanced Research Questions

Q. Q4: How can computational modeling resolve discrepancies in experimental stereochemical assignments?

A: Discrepancies in stereochemistry (e.g., dihydro regions) arise due to overlapping NMR signals. Strategies include:

• DFT calculations : Optimize molecular geometry and compare computed vs. experimental NMR chemical shifts (accuracy ±0.3 ppm) .
• X-ray crystallography : Resolve absolute configuration by analyzing bond lengths/angles (e.g., C–N bond ~1.34 Å) .
• Dynamic NMR : Probe conformational exchange in solution using variable-temperature studies .

Q. Q5: What strategies mitigate conflicting bioactivity data in structure-activity relationship (SAR) studies?

A: Contradictions often stem from assay variability or substituent effects. Mitigation involves:

• Standardized assays : Use consistent cell lines (e.g., HepG2 for cytotoxicity) and positive controls .
• Substituent modulation : Compare analogs (e.g., replacing 2-methylphenyl with pyridyl groups) to isolate pharmacophore contributions .
• Meta-analysis : Apply statistical tools (e.g., ANOVA) to datasets from multiple studies to identify outliers .

Q. Q6: What experimental designs are optimal for studying the compound’s environmental fate and degradation products?

A: Follow environmental chemistry frameworks such as:

• OECD 308 guideline : Assess biodegradation in aqueous/sediment systems under controlled pH and temperature .
• LC-HRMS : Identify transformation products (e.g., hydroxylated or demethylated derivatives) .
• QSPR modeling : Predict partition coefficients (log Kow) and bioaccumulation potential based on substituent electronegativity .

Methodological Guidance

Q. Table 1: Key Analytical Parameters for Stability Studies

Parameter	Conditions	Instrumentation	Critical Observations
Thermal degradation	40–80°C, 72 hrs	TGA/DSC	Mass loss >5% at 80°C
Photostability	UV light (320 nm, 48 hrs)	HPLC-PDA	Lactam ring cleavage
Hydrolytic stability	pH 1–13, 37°C, 24 hrs	LC-MS/MS	Degradation at pH >10